Cas no 306731-94-2 (N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline)

• Product Name: N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline
• CAS No: 306731-94-2
• MF: C₁₃H₉ClF₂N₂O₂
• MW: 299
• CID: 4644957
• Update Time: 2025-10-29

N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLORO-3-NITROBENZYL)-2,4-DIFLUOROANILINE
• N-(4-CHLORO-3-NITROBENZYL)-N-(2,4-DIFLUOROPHENYL)AMINE
• N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline

• Inchi： InChI=1S/C13H9ClF2N2O2/c14-10-3-1-8(5-13(10)18(19)20)7-17-12-4-2-9(15)6-11(12)16/h1-6,17H,7H2
• InChI Key： MVPCNFIAXKVYBR-UHFFFAOYSA-N
• SMILES： c1cc(c(cc1CNc2ccc(cc2F)F)[N+](=O)[O-])Cl

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 411.4±45.0 °C at 760 mmHg
• Flash Point: 202.6±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline

N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline: A Comprehensive Overview

N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline (CAS No: 306731-94-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with chlorine and nitro groups, along with a difluorinated aniline moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

The synthesis of N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline involves a series of well-defined chemical reactions. The process typically begins with the preparation of the benzene derivative containing chlorine and nitro substituents. This is followed by the introduction of the difluorinated aniline group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry of the product, as reported in several peer-reviewed journals.

One of the most notable applications of this compound is in the field of materials science, particularly in the development of advanced polymers and coatings. The presence of electron-withdrawing groups such as chlorine and nitro on the benzene ring enhances the compound's reactivity, making it an ideal precursor for synthesizing high-performance materials. For instance, studies published in Advanced Materials have demonstrated its use in creating self-healing polymers with exceptional thermal stability.

In addition to its role in materials science, N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline has also found applications in drug discovery. The compound's ability to act as a versatile building block allows chemists to design molecules with specific pharmacological properties. Recent research highlighted in Nature Communications has shown its potential as a lead compound for developing anti-cancer agents due to its ability to inhibit key enzymes involved in tumor progression.

The physical properties of this compound are equally intriguing. Its melting point is significantly higher than that of similar compounds due to strong intermolecular hydrogen bonding and dipole interactions. This makes it suitable for use in high-temperature applications. Furthermore, its solubility characteristics have been extensively studied, with findings published in Journal of Physical Chemistry, which provide valuable insights into its behavior under various solvent conditions.

From an environmental standpoint, the biodegradation potential of N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline has been a topic of recent research interest. Studies conducted by environmental chemists have revealed that under certain microbial conditions, the compound can undergo partial degradation, though further investigation is required to fully understand its ecological impact.

In conclusion, N-(4-Chloro-3-nitrobenzyl)-2,4-difluoroaniline (CAS No: 306731-94-2) stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.